2-(3-Hydroxy-2-oxoazepan-1-yl)acetic acid

• IUPAC Name: 2-(3-hydroxy-2-oxoazepan-1-yl)acetic acid
• InChI: InChI=1S/C8H13NO4/c10-6-3-1-2-4-9(8(6)13)5-7(11)12/h6,10H,1-5H2,(H,11,12)
• InChI Key: HZWHOXKTCSOLBB-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(=O)C(C1)O)CC(=O)O
• Molecular Formula: C8H13NO4
• Molecular Weight: 187.19 g/mol

Description

Molecular Structure Analysis

The InChI code for 2-(3-Hydroxy-2-oxoazepan-1-yl)acetic acid is 1S/C8H13NO4/c10-6-3-1-2-4-9(8(6)13)5-7(11)12/h6,10H,1-5H2,(H,11,12). This code provides a specific description of the molecule’s structure.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. It has a molecular weight of 187.2. The compound should be stored at 4 degrees Celsius.

Scientific Research Applications

Synthesis and Characterization

• Synthesis of Derivatives

  A study by Čačić et al. (2006) explored the synthesis of various compounds using (7-hydroxy-2-oxo-2H-chromen-4-yl)-acetic acid hydrazide as a key intermediate. This research is important for understanding the potential applications and modifications of compounds similar to 2-(3-Hydroxy-2-oxoazepan-1-yl)acetic acid in pharmaceutical chemistry.

• Chemical Properties and Analysis

  The investigation of oxocarboxylic acid oximes, including studies on their NMR spectra, by Malek et al. (2004) provides insights into the chemical properties and behavior of compounds structurally related to this compound.

• Molecular Properties Investigation

  Research by Bouklah et al. (2012) on the DFT and quantum chemical investigation of various pyrrolidinones sheds light on the molecular properties and behavior of compounds similar to this compound.

Potential Biological and Pharmacological Applications

• Antimicrobial Activity

  The synthesis of derivatives from similar compounds and their potential antimicrobial activity, as discussed in Čačić et al. (2009), indicates the possibility of using this compound derivatives in antibacterial applications.

• Reaction Product Analysis

  A study by Jiang et al. (2009) on hydroxycinnamic acid-Maillard reaction products in low-moisture baking model systems can provide a framework for understanding how this compound might react under similar conditions.

Chemical Synthesis and Stability

• Green Synthesis Approach

  The work of Rasouli et al. (2012) on a green one-pot synthesis of N-alkyl-2-(2-oxoazepan-1-yl)-2-arylacetamide derivatives showcases eco-friendly synthesis methods that could be applicable to this compound.

• Novel Synthesis Methodology

  A novel synthesis method for 2-(3-hydroxy-1-adamantyl)-2-oxoacetic acid, as described by Pan et al. (2013), may offer insights into new synthesis pathways for this compound.

Mechanism of Action

Target of Action

The primary targets of 2-(3-Hydroxy-2-oxoazepan-1-yl)acetic acid are currently unknown. This compound is relatively new and research is ongoing to identify its specific molecular targets and their roles in biological systems .

Biochemical Pathways

The biochemical pathways affected by this compound are currently unknown. As research progresses, it is expected that the compound’s effects on various biochemical pathways and their downstream effects will be identified .

Pharmacokinetics

These properties are crucial for understanding the compound’s bioavailability, which refers to the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action .

Result of Action

The molecular and cellular effects of this compound’s action are currently unknown. As more research is conducted, the specific effects of this compound at the molecular and cellular level will be determined .

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing hands thoroughly after handling.